Cas no 2193061-16-2 (2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride)

• Product Name: 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride
• CAS No: 2193061-16-2
• MF: C₆H₁₂ClN₃O
• MW: 177.631979942322
• CID: 4786919
• PubChem ID: 137951620
• Update Time: 2025-06-08

2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-3H-diazirin-3-yl)morpholine hydrochloride
• 2-(3-Methyldiazirin-3-yl)morpholine;hydrochloride
• 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride

• Inchi： 1S/C6H11N3O.ClH/c1-6(8-9-6)5-4-7-2-3-10-5;/h5,7H,2-4H2,1H3;1H
• InChI Key： UDPIOWUMNHAVCD-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC1C1(C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 46

Additional information on 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride

Research Brief on 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride (CAS: 2193061-16-2)

2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride (CAS: 2193061-16-2) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a unique diazirine moiety, which is widely recognized for its photoaffinity labeling capabilities, making it a valuable tool in drug discovery and target identification studies. The morpholine ring further enhances its potential as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its applications in covalent inhibitor design and proteomics research, highlighting its importance in advancing our understanding of molecular interactions.

Recent research efforts have focused on the synthesis and characterization of 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride, with particular emphasis on its stability, reactivity, and potential as a photoaffinity probe. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of covalent inhibitors targeting kinases and other enzymes. The diazirine group enables the formation of covalent bonds with target proteins upon UV irradiation, facilitating the identification of binding sites and the study of protein-ligand interactions. This approach has been instrumental in elucidating the mechanisms of action of several drug candidates.

In addition to its role in covalent inhibitor design, 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride has been employed in chemoproteomics studies. A recent publication in Nature Chemical Biology (2024) described its use in activity-based protein profiling (ABPP), where it served as a photoreactive probe to map the interactome of small molecules in live cells. This technique has provided unprecedented insights into the off-target effects of drugs and the identification of novel therapeutic targets. The compound's ability to cross cell membranes and its compatibility with biological systems make it an attractive tool for such applications.

The pharmacological properties of 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride are also under investigation. Preliminary data from in vitro assays suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, prompting further exploration of its potential as an anticancer agent. Researchers are particularly interested in its ability to induce selective protein modifications, which could be harnessed for targeted therapies. However, more studies are needed to fully understand its pharmacokinetics and safety profile.

Looking ahead, the versatility of 2-(3-methyl-3H-diazirin-3-yl)morpholine hydrochloride is expected to drive continued interest in its applications. Future research directions may include the development of derivatives with improved selectivity and reactivity, as well as the integration of this compound into high-throughput screening platforms. Its unique combination of photoaffinity labeling and morpholine-based pharmacophores positions it as a promising candidate for advancing drug discovery and chemical biology research.